(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C21H21NO5/c1-25-18-5-3-2-4-14(18)12-19-20(24)15-6-7-17(23)16(21(15)27-19)13-22-8-10-26-11-9-22/h2-7,12,23H,8-11,13H2,1H3/b19-12-
• InChI Key: KYMDMVCYMCWPFC-UNOMPAQXSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• CAS No.: 869078-13-7

Description

(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
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Scientific Research Applications

Vasorelaxant Agents

Benzofuran derivatives, including those related to the compound , have been synthesized and tested for their vasorelaxant properties. These compounds showed significant vasodilation effects in isolated thoracic aortic rings of rats. A quantitative structure-activity relationship study revealed a correlation between these vasorelaxant activities and various physicochemical parameters of the compounds (Hassan et al., 2014).

Antioxidant and Anti-Inflammatory Agents

Novel benzodifuranyl derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds showed significant cyclooxygenase inhibition, with notable analgesic and anti-inflammatory effects, indicating potential medicinal applications beyond their structural interest (Abu‐Hashem et al., 2020).

Antitumor and Antimicrobial Activity

Derivatives of benzofurans, including compounds similar to the one mentioned, have been isolated from marine endophytic fungi and shown moderate antitumor and antimicrobial activities. These findings suggest the potential use of these compounds in developing new therapeutic agents for treating various diseases (Xia et al., 2011).

Hepatoprotective and Antioxidant Properties

Studies on prenylated 2-arylbenzofurans isolated from the twigs of Morus mesozygia revealed significant hepatoprotective and antioxidant activities. These compounds, including moracin KM, LM, and SC, exhibit promising natural antioxidant properties that could be beneficial in medicinal chemistry (Kapche et al., 2011).

Modification for Enhanced Antioxidant Ability

The modification of benzofuran compounds with ferrocene has been explored to enhance their antioxidant ability, particularly in protecting DNA against oxidation. This innovative approach demonstrates the potential for chemical modifications to improve the biological activities of benzofuran derivatives (Zhao & Liu, 2012).